(3R,8S,9S,10R,13S,14S,17S)-17-[(1S)-1-Hydroxyethyl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
(3R,8S,9S,10R,13S,14S,17S)-17-[(1S)-1-Hydroxyethyl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Brand Name:
Vulcanchem
CAS No.:
15780-16-2
VCID:
VC0099128
InChI:
InChI=1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12-13,15-19,22-23H,4-11H2,1-3H3/t13-,15+,16-,17+,18-,19-,20-,21+/m0/s1
SMILES:
CC(C1CCC2C1(CCC3C2CCC4=CC(CCC34C)O)C)O
Molecular Formula:
C21H34O2
Molecular Weight:
318.5 g/mol
(3R,8S,9S,10R,13S,14S,17S)-17-[(1S)-1-Hydroxyethyl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
CAS No.: 15780-16-2
Main Products
VCID: VC0099128
Molecular Formula: C21H34O2
Molecular Weight: 318.5 g/mol
CAS No. | 15780-16-2 |
---|---|
Product Name | (3R,8S,9S,10R,13S,14S,17S)-17-[(1S)-1-Hydroxyethyl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
Molecular Formula | C21H34O2 |
Molecular Weight | 318.5 g/mol |
IUPAC Name | (3R,8S,9S,10R,13S,14S,17S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
Standard InChI | InChI=1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12-13,15-19,22-23H,4-11H2,1-3H3/t13-,15+,16-,17+,18-,19-,20-,21+/m0/s1 |
Standard InChIKey | IBMZAHKIAAJREF-MZQZJKNOSA-N |
Isomeric SMILES | C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C[C@@H](CC[C@]34C)O)C)O |
SMILES | CC(C1CCC2C1(CCC3C2CCC4=CC(CCC34C)O)C)O |
Canonical SMILES | CC(C1CCC2C1(CCC3C2CCC4=CC(CCC34C)O)C)O |
Synonyms | 4-pregnene-3 alpha,20 alpha-diol 4-pregnene-3 alpha,20 alpha-diol, (20alpha)-isomer 4-pregnene-3 alpha,20 alpha-diol, (3beta,20R)-isomer 4-pregnene-3 alpha,20 alpha-diol, (3beta,20S)-isomer 4-pregnene-3,20-diol |
PubChem Compound | 130415 |
Last Modified | Nov 11 2021 |
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